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Executive Summary
CYPHOS® IL 105 (Trihexyl(tetradecyl)phosphonium dicyanamide) represents a critical

evolution in phosphonium-based ionic liquids (ILs). While its precursor, CYPHOS IL 101

(Chloride), exhibits high viscosity and semi-solid behavior at room temperature, the anion

exchange to dicyanamide (

) yields a room-temperature liquid with significantly reduced viscosity and enhanced transport
properties.

This guide provides a rigorous analysis of the physical properties of CYPHOS IL 105, focusing

on its application in liquid-liquid extraction (LLE), catalysis, and gas separation. The data
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presented here serves to validate experimental design, particularly regarding moisture

management and thermal limits.

Molecular Architecture & Synthesis
The utility of CYPHOS IL 105 stems from the asymmetry of its cation and the charge

delocalization of its anion.

Cation:

provides steric bulk and hydrophobicity, preventing lattice formation (crystallization) and
ensuring immiscibility with aqueous phases.

Anion:

(Dicyanamide) is a "soft" anion with low charge density, which significantly disrupts ionic
packing, resulting in lower viscosity compared to halide equivalents.

Synthesis Pathway (Metathesis)
Researchers often synthesize IL 105 in-house from the commercially available IL 101 to ensure

purity. The following diagram outlines the standard aqueous-organic biphasic metathesis route.
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Figure 1: Metathesis synthesis workflow for converting CYPHOS IL 101 to IL 105. Note that

thorough washing is critical to remove chloride impurities which can catalyze corrosion in

downstream applications.
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Thermophysical Profile
The following data represents the baseline physical properties for dry CYPHOS IL 105. Note

that "dry" is defined as water content

ppm.

Core Physical Data
Property Value Conditions Relevance

State Liquid 25°C
Easier handling than

IL 101 (Paste).

Density 25°C - 28°C

Lighter than water;

facilitates phase

separation in

extraction.

Viscosity 25°C

Moderate. Drastically

lower than IL 101

(~2000+ cP).

Conductivity 24°C

Low, but sufficient for

some electrochemical

windows (approx 3.2

V).

Water Solubility Immiscible 25°C

Forms biphasic

system; solubility < 1

wt%.

Thermal Stability Dynamic TGA

Warning: Long-term

stability is lower

(~150-200°C).

Viscosity & Temperature Dependence
Unlike molecular solvents, the viscosity of IL 105 follows non-Arrhenius behavior, typically fitted

by the Vogel-Fulcher-Tammann (VFT) equation.
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Insight: A temperature increase from 25°C to 60°C can reduce viscosity by >60%,

significantly improving mass transfer rates in extraction columns.

Hygroscopicity vs. Hydrophobicity
Crucial Distinction: CYPHOS IL 105 is hydrophobic (it will phase separate from liquid water) but

hygroscopic (it will absorb atmospheric moisture).

Impact: Absorbed water acts as a plasticizer, lowering viscosity and density.

Protocol: Always store under inert gas (Ar/N2) or in a desiccator.

Experimental Protocols
Pre-Experiment Drying Protocol
Water is the primary impurity affecting reproducibility.

Setup: Rotary evaporator or Schlenk line.

Parameters: Heat to 60–80°C under high vacuum (< 1 mbar) for 4–6 hours.

Validation: Perform Karl Fischer (KF) titration. Target water content: < 0.1 wt%.

Liquid-Liquid Extraction (LLE) Workflow
CYPHOS IL 105 is a premier solvent for separating Cobalt (Co) from Nickel (Ni) or extracting

rare earth elements.
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Figure 2: General workflow for metal extraction using CYPHOS IL 105. The mechanism is

typically anion exchange or solvation of neutral metal-chloro complexes.

Scientific Integrity & Safety
Thermal Stability Warning
While dynamic TGA (heating ramp) suggests stability up to 300°C, static TGA (holding at

constant temp) reveals decomposition at lower temperatures over time.
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Recommendation: Do not exceed 150°C for extended periods (hours/days) to prevent

degradation of the dicyanamide anion, which can polymerize or release nitrile species.

Corrosion Potential
Although less corrosive than the chloride form (IL 101), the dicyanamide anion can hydrolyze

under highly acidic, hot conditions to release ammonia.

Material Compatibility: Use glass, PTFE, or PEEK. Avoid prolonged contact with mild steel at

high temperatures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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